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Compound of Interest

Compound Name: butyl N-(3-nitrophenyl)carbamate

Cat. No.: B11094326

Get Quote

Introduction & Mechanism of Action
Butyl N-(3-nitrophenyl)carbamate (BnPC) is an N-aryl, O-alkyl carbamate used primarily for

the covalent inhibition and chemical tagging of serine hydrolases and other nucleophilic

proteins. Unlike standard activated esters (e.g., NHS-esters) that react indiscriminately with

amines, BnPC offers tunable reactivity governed by the electronic properties of the 3-

nitrophenyl group and the hydrophobic nature of the butyl chain.

The "Latent Isocyanate" Mechanism
The reactivity of BnPC is distinct from "activated carbamates" (where a phenolic leaving group

is attached to the oxygen). In BnPC, the leaving group upon direct nucleophilic attack would

theoretically be butanol (a poor leaving group). However, the presence of the electron-

withdrawing 3-nitro group on the nitrogen acidifies the N-H bond (

reduced significantly compared to phenyl carbamate), enabling a base-catalyzed E1cB-like
elimination pathway.

Reaction Pathway:
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Activation: Deprotonation of the carbamate nitrogen under physiological or slightly basic

conditions.

Elimination: Loss of butoxide (which protonates to butanol) to generate the highly reactive

intermediate 3-nitrophenyl isocyanate in situ.

Conjugation: Rapid nucleophilic attack by a protein residue (Ser-OH, Lys-NH₂, Cys-SH) on

the isocyanate carbon.

Result: Formation of a stable urea (with Lys) or carbamate (with Ser/Cys) linkage, effectively

transferring the N-(3-nitrophenyl)carbamoyl moiety to the protein.

Target Specificity
Serine Hydrolases (Lipases, Esterases): The butyl group mimics the substrate of many

lipases, directing the molecule to the active site where the catalytic serine attacks the

carbonyl (or the generated isocyanate), resulting in irreversible carbamylation.

Surface Nucleophiles: At higher pH (>8.0), BnPC generates free isocyanate in solution,

labeling surface lysines and cysteines.

Experimental Workflow & Protocols
Materials Preparation

Reagent: Butyl N-(3-nitrophenyl)carbamate (BnPC) [CAS: 92491-58-2].[1]

Solvent: DMSO (anhydrous). Prepare a 50 mM stock solution.

Buffer: PBS (pH 7.4) for active site targeting; Borate (pH 8.5) for surface labeling.

Protein: Target enzyme (e.g., Acetylcholinesterase, Lipase) or proteome lysate (1 mg/mL).

Protocol A: Active-Site Directed Inhibition (Serine
Hydrolases)
This protocol targets the catalytic serine of enzymes like lipases, esterases, and amidases.

Lysate Preparation: Dilute protein/lysate to 1 mg/mL in PBS (pH 7.4).
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Probe Addition: Add BnPC stock (in DMSO) to the sample to achieve a final concentration of

10–100 µM. Ensure final DMSO concentration is <2%.

Incubation: Incubate at 37°C for 30–60 minutes with gentle agitation.

Note: The hydrophobic butyl chain facilitates binding to the lipase active site pocket.

Quenching: Add 4x Laemmli Sample Buffer (containing

-mercaptoethanol) and boil for 5 minutes.

Analysis: Proceed to SDS-PAGE or Activity-Based Protein Profiling (ABPP) readout (e.g.,

competition with a fluorescent fluorophosphonate probe).

Protocol B: Surface Lysine Modification (Isocyanate
Generation)
This protocol utilizes the E1cB mechanism to modify surface lysines.

Buffer Exchange: Buffer exchange protein into 50 mM Borate Buffer, pH 8.5 (to favor N-H

deprotonation and isocyanate formation).

Reaction: Add BnPC (50–200 µM) to the protein solution.

Incubation: Incubate at Room Temperature for 2–4 hours.

Desalting: Remove excess reagent and byproduct (butanol) using a Zeba™ Spin Desalting

Column or dialysis.

Validation: Analyze by LC-MS/MS. Look for a mass shift of +164.12 Da (addition of N-(3-

nitrophenyl)carbamoyl group).

Data Analysis & Visualization
Mass Spectrometry Shifts
When validating the modification, search for the following mass adducts:
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Target Residue
Modification
Type

Added Moiety
Formula

Mass Shift (

Da)
Stability

Lysine (

-NH₂)
Urea Linkage +164.02 High

Serine (OH)
Carbamate

Linkage
+164.02

Moderate

(Hydrolyzable)

Cysteine (SH) Thiocarbamate +164.02 High

Mechanistic Pathway Diagram
The following diagram illustrates the dual pathway: Direct Active Site attack vs. Isocyanate-

mediated modification.
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Caption: Figure 1. Dual mechanism of protein modification by BnPC. The pathway splits

between direct active-site carbamylation (blue) and base-catalyzed isocyanate generation
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(red).

Critical Considerations & Troubleshooting
"Leaving Group" Paradox
Researchers often confuse BnPC with p-nitrophenyl carbamates (where the phenol leaves). In

BnPC, the butyl group is the formal leaving group (as butanol) during the transfer of the

carbamoyl moiety. This reaction is thermodynamically driven by the formation of the stable

urea/carbamate bond and the volatility/solubility of the butanol byproduct.

Specificity Control
To increase specificity for Serine Hydrolases: Use lower pH (7.0–7.4) and lower

concentrations (10 µM). This minimizes spontaneous isocyanate formation, forcing the

reaction to occur only within the catalytic pocket where the transition state is stabilized.

To increase global labeling: Increase pH to 8.5 and temperature to 37°C to promote

isocyanate generation.

Storage
BnPC is sensitive to moisture. Store solid at -20°C. DMSO stocks should be prepared fresh or

stored with molecular sieves to prevent hydrolysis to 3-nitroaniline (which is yellow and inactive

as an electrophile).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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